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Compound of Interest

Compound Name: 4-Methylhistamine hydrochloride

Cat. No.: B3156904 Get Quote

Application Note

Introduction

4-Methylhistamine is a potent and selective agonist for the histamine H4 receptor (H4R),

exhibiting over 100-fold selectivity over other histamine receptor subtypes.[1][2][3] This

selectivity makes it an invaluable tool for researchers in immunology, inflammation, and

oncology to investigate the physiological and pathological roles of the H4 receptor. 4-

Methylhistamine dihydrochloride is the salt form commonly used in research due to its stability

and solubility in aqueous solutions.[3] Proper preparation of stock solutions is critical to ensure

experimental reproducibility and accuracy. This document provides detailed protocols for the

preparation, storage, and handling of 4-methylhistamine dihydrochloride stock solutions for in

vitro and in vivo studies.

Quantitative Data Summary

A clear understanding of the physicochemical properties of 4-methylhistamine dihydrochloride

is essential for accurate stock solution preparation. The table below summarizes key

quantitative data.
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Property Value Reference

Molecular Formula C₆H₁₁N₃·2HCl [3]

Molecular Weight 198.09 g/mol [3]

CAS Number 36376-47-3 [3]

Purity >95% [4]

Solubility in Water up to 50 mM [3]

Solubility in DMSO 20 mg/mL [4][5]

Solubility in Ethanol 1 mg/mL [4][5]

Solubility in PBS (pH 7.2) 10 mg/mL [4][5]

Storage of Solid
Desiccate at room temperature

or -20°C
[4]

Stock Solution Storage
-20°C for 1 month; -80°C for 6

months
[1]

Experimental Protocols
Materials

4-Methylhistamine dihydrochloride powder

Sterile, deionized, or distilled water

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS), pH 7.2

Sterile conical tubes (15 mL or 50 mL)

Sterile microcentrifuge tubes

Calibrated analytical balance
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Vortex mixer

Sterile 0.22 µm syringe filters (if sterile filtration is required)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution

This protocol is suitable for most cell-based assays where an aqueous solution is preferred.

Calculation: To prepare a 10 mM stock solution, calculate the required mass of 4-

methylhistamine dihydrochloride using its molecular weight (198.09 g/mol ).

For 10 mL of a 10 mM solution, the required mass is: 0.01 L * 0.01 mol/L * 198.09 g/mol =

0.0198 g or 19.8 mg.

Weighing: Carefully weigh 19.8 mg of 4-methylhistamine dihydrochloride powder using a

calibrated analytical balance.

Dissolution: Add the weighed powder to a 15 mL conical tube. Add 10 mL of sterile water to

the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Sterilization (Optional but Recommended): For cell culture experiments, sterile filter the stock

solution using a 0.22 µm syringe filter into a new sterile tube.[1]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.[1]

Protocol 2: Preparation of a High-Concentration Stock Solution in DMSO

This protocol is useful when a higher concentration stock is needed, and the final concentration

of DMSO in the experiment can be kept to a minimum (typically <0.1%).

Calculation: To prepare a 20 mg/mL stock solution in DMSO.
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Weighing: Weigh 20 mg of 4-methylhistamine dihydrochloride powder.

Dissolution: Add the powder to a sterile tube. Add 1 mL of DMSO.

Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming may be

applied if necessary.

Aliquoting and Storage: Aliquot and store at -20°C or -80°C as described in Protocol 1.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway of the H4 receptor activated by 4-methylhistamine.
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing 4-methylhistamine stock solution.
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4-Methylhistamine H4 Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3156904?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/4-methylhistamine-dihydrochloride.html
https://www.medchemexpress.com/4-methylhistamine.html
https://www.tocris.com/products/4-methylhistamine-dihydrochloride_2342
https://www.tocris.com/products/4-methylhistamine-dihydrochloride_2342
https://www.caymanchem.com/product/23761/4-methylhistamine-hydrochloride
https://www.biomol.com/products/chemicals/biochemicals/4-methylhistamine-hydrochloride-cay23761-1
https://www.biomol.com/products/chemicals/biochemicals/4-methylhistamine-hydrochloride-cay23761-1
https://www.benchchem.com/product/b3156904#preparing-4-methylhistamine-hydrochloride-stock-solution
https://www.benchchem.com/product/b3156904#preparing-4-methylhistamine-hydrochloride-stock-solution
https://www.benchchem.com/product/b3156904#preparing-4-methylhistamine-hydrochloride-stock-solution
https://www.benchchem.com/product/b3156904#preparing-4-methylhistamine-hydrochloride-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3156904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3156904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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